Cas no 103810-85-1 (Retinoic acid,4-(acetylamino)phenyl ester (9CI))

Retinoic acid,4-(acetylamino)phenyl ester (9CI) structure
103810-85-1 structure
Product Name:Retinoic acid,4-(acetylamino)phenyl ester (9CI)
CAS No:103810-85-1
MF:C28H35NO3
MW:433.582408189774
CID:149690
PubChem ID:6438977
Update Time:2025-04-19

Retinoic acid,4-(acetylamino)phenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Retinoic acid,4-(acetylamino)phenyl ester (9CI)
    • (4-acetamidophenyl) (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate
    • 4-(acetylamino)phenylretinoate
    • 4-acetamidophenyl all-trans-retinoate
    • 4-Acetamidophenyl Retinoate
    • 103810-85-1
    • Inchi: 1S/C28H35NO3/c1-20(12-17-26-22(3)11-8-18-28(26,5)6)9-7-10-21(2)19-27(31)32-25-15-13-24(14-16-25)29-23(4)30/h7,9-10,12-17,19H,8,11,18H2,1-6H3,(H,29,30)/b10-7+,17-12+,20-9-,21-19-
    • InChI Key: LQBHPDDJEMOJQA-GLKGMVBCSA-N
    • SMILES: O(C1C=CC(=CC=1)NC(C)=O)C(/C=C(/C)\C=C\C=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

  • Exact Mass: 432.25400
  • Monoisotopic Mass: 433.261694
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 831
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 55.4

Experimental Properties

  • Density: 1.08
  • Boiling Point: 623.9°Cat760mmHg
  • Flash Point: 331.1°C
  • Refractive Index: 1.585
  • PSA: 69.23000
  • LogP: 5.30080
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